Cas no 13958-93-5 (3,5-dichloropyridine-4-carboxylic acid)

• Product Name: 3,5-dichloropyridine-4-carboxylic acid
• CAS No: 13958-93-5
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• MDL: MFCD01861975
• CID: 138998
• PubChem ID: 87569021
• Update Time: 2025-07-23

3,5-dichloropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloroisonicotinic acid
• 3,5-Dichloropyridine-4-carboxylic acid
• 3,5-Dichloro-4-pyridinecarboxylic acid
• 4-Pyridinecarboxylicacid, 3,5-dichloro-
• 4-Pyridinecarboxylic acid, 3,5-dichloro-
• 3,5-Dichloro-4-carboxypyridine
• BUQPTOSHKHYHHB-UHFFFAOYSA-N
• Dichloroisonicotinicacid
• 3?5-Dichloroisonicotinic acid
• 3,5-dichloro-isonicotinic acid
• BUQPTOSHKHYHHB-UHFFFAOYSA-
• 3,5-Dichloroisonicotinic acid #
• EBD74758
• 3,5-DICHLOROISONICOTI
• AC-27891
• MFCD01861975
• AKOS005258153
• CS-W015832
• FT-0636983
• DTXSID20345602
• J-007293
• InChI=1/C6H3Cl2NO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)
• EN300-93553
• 3,5-dichloro-pyridine-4-carboxylic acid
• A807564
• 3,5-bis(chloranyl)pyridine-4-carboxylic acid
• 3 pound not5-DICHLOROISONICOTINICACID
• AM20050807
• AS-10453
• SY029422
• SCHEMBL111872
• D2600
• 13958-93-5
• Pyridine-4-carboxylic acid, 3,5-dichloro-
• 3,5-Dichloropyridine-4-carboxylic acid, 98%
• DB-022037
• STL555141
• BBL101345
• 3,5-dichloropyridine-4-carboxylic acid

• MDL： MFCD01861975
• Inchi： 1S/C6H3Cl2NO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)
• InChI Key： BUQPTOSHKHYHHB-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 190.95400
• Monoisotopic Mass: 190.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.612
• Melting Point: 230 °C (dec.) (lit.)
• Boiling Point: 383°Cat760mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.606
• PSA: 50.19000
• LogP: 2.08660
• Solubility: Not determined

3,5-dichloropyridine-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3,5-dichloropyridine-4-carboxylic acid

3,5-Dichloropyridine-4-Carboxylic Acid (CAS No. 13958-93-5): A Comprehensive Overview

3,5-Dichloropyridine-4-carboxylic acid (CAS No. 13958-93-5) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique chemical structure and properties, has garnered considerable attention in recent years due to its potential in various research and industrial applications.

The molecular formula of 3,5-dichloropyridine-4-carboxylic acid is C₇H₃Cl₂N₂O₂, and it has a molecular weight of approximately 208.01 g/mol. The compound features a pyridine ring with two chlorine atoms at the 3 and 5 positions, and a carboxylic acid group at the 4 position. This specific arrangement of functional groups imparts unique chemical properties that make it valuable for a wide range of applications.

In the realm of chemical synthesis, 3,5-dichloropyridine-4-carboxylic acid serves as an important intermediate in the production of various pharmaceuticals and agrochemicals. Its reactivity and stability make it an ideal starting material for the synthesis of more complex molecules. Recent studies have explored its use in the development of novel herbicides and fungicides, highlighting its potential in agricultural chemistry.

The pharmaceutical industry has also shown significant interest in 3,5-dichloropyridine-4-carboxylic acid. Research has demonstrated its utility as a building block for the synthesis of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of anti-inflammatory agents. The compound's ability to modulate specific biological pathways makes it a promising candidate for drug discovery.

In biological research, 3,5-dichloropyridine-4-carboxylic acid has been investigated for its effects on cellular processes. Studies have shown that it can influence gene expression and protein function, making it a valuable tool for understanding complex biological systems. A recent paper in Nature Communications highlighted its role in modulating signaling pathways involved in cell proliferation and differentiation.

The environmental impact of 3,5-dichloropyridine-4-carboxylic acid is another area of active research. While it is generally considered safe for use in controlled environments, there is ongoing investigation into its potential effects on ecosystems when released into the environment. Researchers are working to develop more sustainable methods for its production and application to minimize any adverse environmental impacts.

In terms of analytical methods, several techniques have been developed to detect and quantify 3,5-dichloropyridine-4-carboxylic acid. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used methods due to their high sensitivity and accuracy. These techniques are crucial for quality control in both research and industrial settings.

The safety profile of 3,5-dichloropyridine-4-carboxylic acid is well-documented. It is important to handle this compound with appropriate precautions to ensure safety in laboratory settings. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this material. Additionally, proper ventilation is essential to prevent inhalation of vapors.

In conclusion, 3,5-dichloropyridine-4-carboxylic acid (CAS No. 13958-93-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.